Cas no 1595868-33-9 (2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-)

• Product Name: 2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-
• CAS No: 1595868-33-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6546369
• Update Time: 2025-05-21

2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-

• Inchi： 1S/C11H13NO2/c1-9-4-6-12(7-5-9)11-3-2-10(8-13)14-11/h2-4,8H,5-7H2,1H3
• InChI Key： XVBSKWBOBHHJJN-UHFFFAOYSA-N
• SMILES： O1C(N2CCC(C)=CC2)=CC=C1C=O

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 338.5±42.0 °C(Predicted)
• pka: 1.30±0.40(Predicted)

Additional information on 2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl)-

Introduction to Compound CAS No 1595868-33-9: 2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl)

The compound with CAS No 1595868-33-9, commonly referred to as 2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a pyridine derivative, making it a valuable subject for both academic research and industrial applications.

Furan rings are well-known for their aromaticity and stability, which contribute to the compound's chemical resilience. The presence of the pyridine moiety further enhances its electronic properties, making it an interesting candidate for various chemical reactions and biological assays. Recent studies have explored the potential of this compound in drug discovery, particularly in the development of new therapeutic agents targeting specific cellular pathways.

One of the most notable aspects of CAS No 1595868-33-9 is its ability to participate in conjugate addition reactions, a property that has been extensively utilized in organic synthesis. Researchers have successfully employed this compound as a building block for constructing more complex molecular frameworks, demonstrating its versatility in synthetic chemistry.

Moreover, the compound's biological activity has been a focal point of recent investigations. Preclinical studies suggest that it exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for developing novel pharmaceuticals. Its ability to modulate key enzymes involved in inflammatory processes makes it a promising lead compound for further exploration.

In terms of synthesis, the preparation of 2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl) involves a multi-step process that typically begins with the oxidation of suitable precursors. The reaction conditions are carefully optimized to ensure high yields and purity, reflecting the importance of precise chemical control in such syntheses.

The structural uniqueness of this compound also lends itself well to computational modeling studies, where its electronic properties and reactivity can be predicted using advanced quantum mechanical methods. Such studies have provided valuable insights into its potential interactions with biological targets, further underscoring its relevance in drug design.

Looking ahead, the continued exploration of CAS No 1595868-33-9 is expected to yield further discoveries that could expand its application scope. Its role as a versatile intermediate in organic synthesis positions it as an essential component in the chemist's toolkit.

In conclusion, 2-Furancarboxaldehyde, 5-(3,6-dihydro-4-methyl-1(2H)-pyridinyl) (CAS No 1595868-33-9) stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable subject for ongoing research efforts aimed at advancing both chemical science and therapeutic development.